p-Acetoxybenzyl alcohol
Overview
Description
Synthesis Analysis
p-Acetoxybenzyl alcohol can be synthesized through various routes, including the oxidation of p-nitrobenzyl alcohol to p-nitrobenzaldehyde with good selectivity using hydrogen peroxide and nickel/silica as catalysts in acetonitrile (Rahman et al., 2008). Another method involves the oxidative removal of p-methylbenzyl protections of alcohols, showcasing the versatility of protective group strategies in organic synthesis (Ikeuchi et al., 2019).
Molecular Structure Analysis
The molecular structure of this compound and its derivatives plays a critical role in its reactivity and application in synthesis. Studies on similar compounds, like hydroxybenzyl alcohols, reveal insights into their structural effects on chemical reactivity and stability. For instance, the reaction of p-hydroxybenzyl alcohol with hydroxyl radicals has been studied, providing a mechanism that is crucial for understanding the stability and reactivity of similar compounds (Li et al., 2001).
Chemical Reactions and Properties
The chemical properties of this compound allow it to undergo various reactions, including selective oxidation and deprotection processes. For example, the selective oxidation of p-nitrobenzyl alcohol to p-nitrobenzaldehyde and the efficient protocol for the cleavage of p-methoxybenzyl ethers demonstrate the compound's versatility in organic synthesis (Rahman et al., 2008; Sharma et al., 2003).
Scientific Research Applications
1. Solid-Phase Reagents for Phosphorylation
p-Acetoxybenzyl alcohol has been used in the development of solid-phase reagents for selective monophosphorylation of carbohydrates and nucleosides. Ahmadibeni and Parang (2005) demonstrated the use of aminomethyl polystyrene resin-bound linkers of this compound for producing polymer-bound phosphitylating reagents. These reagents were then applied to nucleosides and carbohydrates, allowing for monophosphorylated products with high regioselectivity, which is significant for biochemical applications (Ahmadibeni & Parang, 2005).
2. Photochemical Studies
In a study by Chiang et al. (2002), p-hydroxybenzyl alcohol, a derivative of this compound, was examined under flash photolysis in aqueous solutions. This study was focused on understanding the photolytic generation and behavior of p-quinone methide, a key intermediate in various organic reactions. The insights gained are vital for further chemical synthesis and photodynamic therapy applications (Chiang, Kresge, & Zhu, 2002).
3. Electrochemical Deprotection of Ethers
Green et al. (2017) explored the electrochemical deprotection of p-methoxybenzyl (PMB) ethers, which are structurally similar to this compound. This method emphasized the removal of chemical oxidants, showcasing a more environmentally friendly approach to deprotecting ethers, which could be relevant for similar compounds like this compound (Green et al., 2017).
4. Antioxidant and Anti-inflammatory Applications
Park et al. (2010) reported the development of biodegradable polyoxalate nanoparticles incorporating p-hydroxybenzyl alcohol, a related compound to this compound. These nanoparticles exhibited significant anti-inflammatory and antioxidant activities, suggesting potential biomedical applications for related compounds (Park et al., 2010).
5. Catalytic Activities and Enzymatic Studies
Research on cytochrome P-450 isozymes, which are involved in the oxidation of alcohols including p-hydroxybenzyl alcohol, provides insights into the catalytic activities that could be relevant for this compound. Studies like those by Morgan, Koop, and Coon (1982) explore the enzymatic mechanisms and substrate specificity, which can be applied in biotechnological and pharmaceutical fields (Morgan, Koop, & Coon, 1982).
Mechanism of Action
While specific information on the mechanism of action of p-Acetoxybenzyl alcohol was not found, it is known that alcohols in general can have a profound neurological impact, leading to various behavioral and biological alterations . They can affect several neurotransmitter receptors and have an indirect effect on the limbic and opioid systems .
Safety and Hazards
properties
IUPAC Name |
[4-(hydroxymethyl)phenyl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-7(11)12-9-4-2-8(6-10)3-5-9/h2-5,10H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKMVNGWJGSSDCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50212414 | |
Record name | p-Acetoxybenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50212414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6309-46-2 | |
Record name | p-Acetoxybenzyl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006309462 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6309-46-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=42564 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | p-Acetoxybenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50212414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Acetoxybenzyl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Acetoxybenzyl alcohol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DVR9D9HM52 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary application of p-acetoxybenzyl alcohol in the context of these research papers?
A1: this compound is utilized as a versatile linker molecule bound to aminomethyl polystyrene resin. [, , , ] This resin-bound linker system facilitates the synthesis of various phosphorylated carbohydrates and nucleosides.
Q2: How does the this compound linker contribute to the selectivity of phosphorylation?
A2: The structure of the this compound linker, when attached to the solid-phase resin and subsequently reacted with phosphitylating reagents, creates a sterically hindered environment. [, ] This steric hindrance favors the reaction with the most reactive hydroxyl group of unprotected nucleosides, leading to regioselective monophosphorylation.
Q3: What is the significance of the "trapped linker" mentioned in the cleavage step?
A3: After acidic cleavage, the this compound linker remains attached to the resin, effectively "trapping" it. [, ] This trapping allows for easy separation of the desired phosphorylated product from the solid support via filtration. Additionally, the trapped linker on the resin can be further modified and potentially reused in subsequent synthetic cycles.
Q4: Can you provide an example of a specific reaction scheme where this compound plays a crucial role?
A4: In the synthesis of nucleoside β-triphosphates, the this compound linker on aminomethyl polystyrene resin is reacted with a β-triphosphitylating reagent. [] Unprotected nucleosides then react with this resin-bound reagent, followed by oxidation and deprotection steps. Finally, acidic cleavage releases the desired 5'-O-β-triphosphorylated nucleoside product, leaving the linker trapped on the resin.
Q5: What advantages does the use of this compound provide in solid-phase synthesis compared to other approaches?
A5: The this compound linker offers several advantages:
- Simplified purification: The linker's cleavage mechanism allows for easy separation of the final product from the resin. []
- High regioselectivity: The linker creates a steric environment on the resin, favoring reactions at specific sites on the target molecules. [, ]
- Potential for reusability: The trapped linker on the resin after cleavage can potentially be modified and reused. []
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